Ethyl 5-hydroxyquinoline-3-carboxylate

• IUPAC Name: ethyl 5-hydroxyquinoline-3-carboxylate
• InChI: InChI=1S/C12H11NO3/c1-2-16-12(15)8-6-9-10(13-7-8)4-3-5-11(9)14/h3-7,14H,2H2,1H3
• InChI Key: FQICAMFONSQQAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC=C2O)N=C1
• Molecular Formula: C12H11NO3
• DSSTOX Substance ID: DTXSID40631115
• Molecular Weight: 217.22 g/mol
• CAS RN: 911108-83-3

Description

Ethyl 5-hydroxyquinoline-3-carboxylate is a chemical compound with the molecular formula C12H11NO3. It has a molecular weight of 217.22. The compound is typically a pale-yellow to yellow-brown solid.

Synthesis Analysis

The synthesis of quinoline and its derivatives has been extensively studied. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The IUPAC name of Ethyl 5-hydroxyquinoline-3-carboxylate is ethyl 5-hydroxy-3-quinolinecarboxylate. The InChI code is 1S/C12H11NO3/c1-2-16-12(15)8-6-9-10(13-7-8)4-3-5-11(9)14/h3-7,14H,2H2,1H3.

Chemical Reactions Analysis

Quinoline and its derivatives are known to undergo a wide range of chemical reactions. For instance, the Gould–Jacobs reaction involves a nucleophilic attack from the amine nitrogen followed by the loss of ethanol to form a condensation product. A 6-electron cyclization reaction with the loss of another ethanol molecule forms a quinoline.

Physical And Chemical Properties Analysis

Ethyl 5-hydroxyquinoline-3-carboxylate is a pale-yellow to yellow-brown solid. It has a molecular weight of 217.22. The compound is typically stored at room temperature.

Scientific Research Applications

Anticancer Activity

• Ethyl 5-hydroxyquinoline-3-carboxylate has shown promise as an anticancer agent. .

Antioxidant Properties

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Anti-Inflammatory Effects

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Antimalarial Potential

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Anti-SARS-CoV-2 Activity

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Antituberculosis Properties

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Safety and Hazards

The safety information available indicates that Ethyl 5-hydroxyquinoline-3-carboxylate may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions for Ethyl 5-hydroxyquinoline-3-carboxylate could involve further exploration of its synthesis methods and potential biological and pharmaceutical activities. Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry, making them a vital scaffold for leads in drug discovery.

Mechanism of Action

Target of Action

Ethyl 5-hydroxyquinoline-3-carboxylate is a derivative of quinoline, a heterocyclic compound that has been found to have versatile applications in medicinal and synthetic organic chemistry

Mode of Action

It is known that quinoline derivatives can interact with various biological targets, leading to a wide range of effects . The Gould–Jacobs reaction is a series of reactions that begins with the condensation/substitution of an aniline with alkoxy methylenemalonic ester or acyl malonic ester, producing anilidomethylenemalonic ester . Then through a 6 electron cyclization process, 4-hydroxy-3-carboalkoxyquinoline is formed .

Biochemical Pathways

Quinoline derivatives are known to interact with various biochemical pathways, leading to a wide range of effects .

Pharmacokinetics

It is known that the compound has a molecular weight of 21722 , which may influence its bioavailability and pharmacokinetic profile.

Result of Action

Quinoline derivatives are known to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Action Environment

It is known that chemists are expected to produce greener and more sustainable chemical processes . This includes the synthesis of quinoline derivatives, which can be achieved using alternative reaction methods .

Synthesis routes and methods

Procedure details

210 mg (0.68 mmol) of compound prepared in stage B dissolved in 25 mL of ethanol was stirred in presence of Pd/C5% (75 mg, 0.034 mmol) under an atmosphere of hydrogen for 3 hours. The palladium was then removed by filtration and ethanol was evaporated under reduced pressure. The 1H NMR of the crude product showed a part of a reduced by-product at the pyridine ring (dihydroquinoline derivatives). The mixture was dissolved in ethanol and treated with air gas until complete re-oxidation of the product. Evaporation of the solvent gave 135 mg (yield: 91%) of compound of molecular formula C12H11NO3. Aspect: yellow powder.